851368-08-6(2-bromo-1-fluoro-3-iodo-benzene),s12162

2-bromo-1-fluoro-3-iodo-benzene Properties

Names and Identifiers

- 2-BROMO-1-FLUORO-3-IODOBENZENE
- 1-bromo-2-fluoro-6-iodobenzene
- 2-Bromo-3-fluoroiodobenzene
- MHMRKNHYHPORRR-UHFFFAOYSA
- 2-bromo-1-fluoro-3-iodo-benzene
- 2-Bromo-1-fluoro-3-iodobenzene (ACI)
- 2-Bromo-3-fluoroiodobenzene;
- CS-0099400
- PS-10247
- MHMRKNHYHPORRR-UHFFFAOYSA-
- Bromo-1-fluoro-3-iodobenzene
- SCHEMBL659004
- DA-41197
- MB07001
- s12162
- MHMRKNHYHPORRR-UHFFFAOYSA-N
- Benzene, 2-bromo-1-fluoro-3-iodo-
- DTXSID60479859
- SY107087
- AKOS024263416
- InChI=1/C6H3BrFI/c7-6-4(8)2-1-3-5(6)9/h1-3H
- 851368-08-6
- MFCD09056796
- MDL： MFCD09056796
- InChIKey： MHMRKNHYHPORRR-UHFFFAOYSA-N
- Inchi： 1S/C6H3BrFI/c7-6-4(8)2-1-3-5(6)9/h1-3H
- SMILES： FC1C(Br)=C(I)C=CC=1

Computed Properties

Exact Mass: 299.84500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 299.84469g/mol
Heavy Atom Count: 9
Complexity: 99.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.4
Topological Polar Surface Area: 0Å²

Experimental Properties

LogP: 3.19280
PSA: 0.00000
Refractive Index: 1.628
Boiling Point: 243℃
Flash Point: 101℃
Density: 2.281

2-bromo-1-fluoro-3-iodo-benzene Security Information

2-bromo-1-fluoro-3-iodo-benzene Customs Data

HS CODE：2903999090
Customs Data：

China Customs Code:
2903999090

Overview:

2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-bromo-1-fluoro-3-iodo-benzene Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00G4XM-250mg	2-BROMO-1-FLUORO-3-IODOBENZENE	851368-08-6	97%	250mg	$17.00	2025-02-27
A2B Chem LLC	AH52090-250mg	2-bromo-1-fluoro-3-iodobenzene	851368-08-6	98%	250mg	$16.00	2024-04-19
Aaron	AR00G55Y-100mg	2-Bromo-1-fluoro-3-iodobenzene	851368-08-6	97%	100mg	$4.00	2025-01-24
abcr	AB512445-5g	2-Bromo-1-fluoro-3-iodobenzene, 95%; .	851368-08-6	95%	5g	€232.30
Alichem	A013034345-250mg	2-Bromo-3-fluoroiodobenzene	851368-08-6	97%	250mg	$484.80	2023-08-31
Ambeed	A229310-250mg	2-Bromo-1-fluoro-3-iodobenzene	851368-08-6	98%	250mg	$21.0
Apollo Scientific	PC51221-250mg	2-Bromo-3-fluoroiodobenzene	851368-08-6	95%	250mg	£25.00	2025-02-21
Chemenu	CM243838-5g	2-Bromo-1-fluoro-3-iodobenzene	851368-08-6	95+%	5g	$967
Crysdot LLC	CD12024664-5g	2-Bromo-1-fluoro-3-iodobenzene	851368-08-6	97%	5g	$1026	2024-07-24
eNovation Chemicals LLC	D917009-5g	2-Bromo-1-fluoro-3-iodobenzene	851368-08-6	98%	5g	$485	2022-05-26

2-bromo-1-fluoro-3-iodo-benzene Synthesis

Synthetic Circuit 1

1121-86-4

851368-08-6

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; 2 h, -75 °C
1.2 Reagents: 1,2-Dibromo-1,1,2,2-tetrafluoroethane

Reference

Promoting or preventing haloaryllithium isomerizations: differential basicities and solvent effects as the crucial variables

Heiss, Christophe; Rausis, Thierry; Schlosser, Manfred, Synthesis, 2005, (4), 617-621

Synthetic Circuit 2

111721-75-6

851368-08-6

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Water ; 30 min, 0 °C
1.2 Reagents: Potassium iodide Solvents: Water ; 3 h, 60 °C
1.3 Reagents: Sodium thiosulfate Solvents: Water

Reference

Enantioselective Synthesis of 6/5-Spirosilafluorenes by Asymmetric Ring Expansion of 4/5-Spirosilafluorenes with Alkynes

Chen, Hua; Zhang, Haixia; Du, Huimin; Kuang, Yuzhong; Pang, Qinjiao; et al, Organic Letters, 2023, 25(9), 1558-1563

Synthetic Circuit 3

908600-92-0

851368-08-6

Reaction Conditions

1.1 Reagents: Hydrogen bromide Solvents: Ethanol , Water ; 1 h, rt
1.2 Reagents: Hydrogen bromide Solvents: Water ; 10 min, rt → 60 °C; 60 °C → 0 °C
1.3 Reagents: Sodium nitrite Solvents: Water ; < 5 °C; 15 min, 0 °C
1.4 Reagents: Copper ; 1 h, 0 °C → 80 °C; 80 °C → rt

Reference

Palladium-catalyzed aryl amination- heck cyclization cascade: a one-flask approach to 3-substituted indoles

Jensen, Thomas; Pedersen, Henrik; Bang-Andersen, Benny; Madsen, Robert; Joergensen, Morten, Angewandte Chemie, 2008, 47(5), 888-890

2-bromo-1-fluoro-3-iodo-benzene Raw materials

2-bromo-1-fluoro-3-iodo-benzene Preparation Products

2-bromo-1-fluoro-3-iodo-benzene (851368-08-6)

2-bromo-1-fluoro-3-iodo-benzene Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:851368-08-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

2-bromo-1-fluoro-3-iodo-benzene Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Cas no 851368-08-6 (2-bromo-1-fluoro-3-iodo-benzene)

2-bromo-1-fluoro-3-iodo-benzene Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-bromo-1-fluoro-3-iodo-benzene Security Information

2-bromo-1-fluoro-3-iodo-benzene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-bromo-1-fluoro-3-iodo-benzene Pricemore >>

2-bromo-1-fluoro-3-iodo-benzene Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

2-bromo-1-fluoro-3-iodo-benzene Raw materials

2-bromo-1-fluoro-3-iodo-benzene Preparation Products

2-bromo-1-fluoro-3-iodo-benzene Suppliers

2-bromo-1-fluoro-3-iodo-benzene Related Literature

Related Categories

851368-08-6 (2-bromo-1-fluoro-3-iodo-benzene) Related Products